3-(2-Fluoro-4-methoxyphenyl)propanenitrile
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Overview
Description
3-(2-Fluoro-4-methoxyphenyl)propanenitrile is a useful research compound. Its molecular formula is C10H10FNO and its molecular weight is 179.194. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
A practical synthesis method for related compounds such as 2-Fluoro-4-bromobiphenyl has been developed, emphasizing the importance and challenges of synthesizing fluorinated compounds. This compound is a key intermediate for the manufacture of flurbiprofen, showcasing the relevance of fluorinated intermediates in pharmaceutical manufacturing (Qiu et al., 2009).
Environmental and Biological Impact Studies
Studies have explored the effects of similar phenolic compounds, like hydroxy-4-methoxybenzophenone, on reproduction in both humans and animals. These studies highlight the potential endocrine-disrupting effects of such compounds, which is crucial for understanding the broader implications of chemical compounds on health and the environment (Ghazipura et al., 2017).
Molecular Imaging and Fluorophore Research
Fluorophores, including some that may be structurally similar to 3-(2-Fluoro-4-methoxyphenyl)propanenitrile, have been studied for their potential in in vivo cancer diagnosis and molecular imaging. However, their toxicity must be thoroughly investigated before clinical application, demonstrating the importance of balancing the benefits of fluorinated compounds in medical imaging against potential risks (Alford et al., 2009).
Mechanisms of Chemical Reactions
The mechanism of β-O-4 bond cleavage during the acidolysis of lignin, involving compounds structurally related to this compound, has been reviewed. This highlights the significance of such fluorinated compounds in understanding complex chemical reactions and pathways, which is vital for advancing chemical synthesis and processing (Yokoyama, 2015).
Safety and Hazards
Properties
IUPAC Name |
3-(2-fluoro-4-methoxyphenyl)propanenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO/c1-13-9-5-4-8(3-2-6-12)10(11)7-9/h4-5,7H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDJKAWBLMBKEKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CCC#N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.